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Cat. No.: B13214815

Get Quote

Executive Summary

4-Methyl-
-ethyltryptamine (4-Me-AET) is a ring-substituted homolog of

-Ethyltryptamine (AET), a compound historically marketed as an antidepressant (Monase)
before its withdrawal due to toxicity.[1] While AET is a well-characterized non-selective
monoamine releasing agent (SSRA/SDRA), 4-Me-AET is a research chemical that exhibits a
modified pharmacological profile.[1]

Efficacy Verdict:

o AET (Reference): Validated clinical efficacy as a mood elevator and psychostimulant;
however, it carries a high risk of idiosyncratic agranulocytosis and neurotoxicity at high
doses.[1]
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e 4-Me-AET (Subject): Preliminary data and Structure-Activity Relationship (SAR) analysis
suggest it retains the entactogenic/stimulant profile of AET but with potentially altered
serotonin transporter (SERT) selectivity due to the 4-methyl indole substitution.[1] It lacks the
extensive safety data of AET, making it a higher-risk candidate for development despite its
theoretical potency.[1]

Chemical & Pharmacological Identity
Structural Definition

The user-specified nomenclature 4-(4-Methyl-1H-indol-3-yl)butan-2-amine refers to the
specific isomer 4-Methyl-

-ethyltryptamine (4-Me-AET).[1][2]
o Core Scaffold: Tryptamine (Indole-3-ethanamine).[1]

o -Substitution: Ethyl group at the alpha carbon (creates the "butan-2-amine” chain).[1]

e Ring Substitution: Methyl group at the 4-position of the indole ring.[1]

Mechanism of Action (MOA)

Unlike N,N-dialkyltryptamines (e.g., Psilocybin) which are direct 5-HT

agonists,

-alkyltryptamines primarily function as Monoamine Releasing Agents.[1]
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4-Methyl-
Feature -Ethyltryptamine (AET) -ethyltryptamine (4-Me-
AET)
] SERT / DAT / NET (Substrate- SERT / DAT (Predicted High
Primary Target -
based Release) SERT affinity)
o Weak Reversible Inhibitor Likely Reduced (Steric
MAO Inhibition )
(MAO-A) hindrance at 4-pos)
S-HT Low/Negligible (Non- Potential Partial Agonism (4-
Activity hallucinogenic) Me shift)
_ Entactogen / Research
Class Entactogen / Stimulant

Chemical

Comparative Efficacy Analysis
Potency and Selectivity

The addition of a methyl group at the 4-position of the indole ring is a critical structural

modification.[1] In tryptamine SAR, 4-substitution often enhances affinity for serotonergic

targets due to favorable hydrophobic interactions in the receptor binding pocket.[1]

AET: Acts as a balanced releaser of Serotonin (5-HT) and Dopamine (DA).[1] This balance
provides the "entactogenic" effect—mood elevation without the intense hallucinations of
psychedelics or the pure stimulation of amphetamines.[1]

4-Me-AET: The 4-methyl group typically increases lipophilicity and SERT binding affinity.[1]
Consequently, 4-Me-AET is expected to exhibit a higher 5-HT:DA release ratio compared to
AET.[1] This suggests it may be more potent as a serotonergic releasing agent, potentially
mimicking the profile of non-neurotoxic MDMA alternatives, though empirical confirmation is
required.[1]

Safety and Toxicity Profile

o AET (Monase): Withdrawn from the market due to agranulocytosis (a severe drop in white
blood cells) and potential neurotoxicity at recreational doses.[1]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://uhra.herts.ac.uk/id/eprint/8966/1/accepted_version1.pdf
https://uhra.herts.ac.uk/id/eprint/8966/1/accepted_version1.pdf
https://uhra.herts.ac.uk/id/eprint/8966/1/accepted_version1.pdf
https://uhra.herts.ac.uk/id/eprint/8966/1/accepted_version1.pdf
https://uhra.herts.ac.uk/id/eprint/8966/1/accepted_version1.pdf
https://uhra.herts.ac.uk/id/eprint/8966/1/accepted_version1.pdf
https://uhra.herts.ac.uk/id/eprint/8966/1/accepted_version1.pdf
https://uhra.herts.ac.uk/id/eprint/8966/1/accepted_version1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13214815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 4-Me-AET: The toxicity profile is unestablished.[1][3] However, the metabolic pathway of AET
involves hydroxylation at the 6-position.[1] The 4-methyl group may block or shift metabolic
clearance, potentially prolonging duration of action.[1] Researchers must treat 4-Me-AET as
a compound with unknown idiosyncratic toxicity.[1]

Experimental Validation Protocols

To objectively compare 4-Me-AET against AET, the following standardized protocols should be
employed.

Protocol A: In Vitro [?(H]Monoamine Release Assay

Purpose: To quantify and compare the potency (ECso) of monoamine release.[1]

o Preparation: Isolate rat brain synaptosomes (P2 fraction) from striatum (for DA) and
hippocampus (for 5-HT).[1]

e Loading: Incubate synaptosomes with radiolabeled substrates ([*H]Dopamine or
[3H]Serotonin) for 15 min at 37°C to load the transporters.

o Treatment: Aliquot synaptosomes into 96-well plates containing varying concentrations (1 nM
— 100 puM) of AET (Control) and 4-Me-AET (Test).

e Incubation: Incubate for 15 min to allow drug-induced efflux.
o Termination: Rapidly filter through GF/B filters using a cell harvester to stop the reaction.
e Quantification: Measure retained radioactivity via liquid scintillation counting.

o Calculation: The decrease in retained radioactivity relative to baseline represents release.
[1] Plot dose-response curves to determine ECso.

Protocol B: Head Twitch Response (HTR) Assay

Purpose: To distinguish between a "Releaser" (AET-like) and a "Psychedelic" (Psilocybin-like)
profile.[1]

e Subjects: C57BL/6J mice (n=6 per group).
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e Dosing: Administer 4-Me-AET (e.g., 1, 3, 10 mg/kg, IP) or Vehicle.[1] Use DOI (agonist) as a
positive control and AET as a negative control.[1]

» Observation: Place mice in observation chambers equipped with high-speed cameras.

e Scoring: Record the number of head twitches (rapid rotational jerks of the head) over a 30-

minute period.

o Interpretation: A lack of HTR confirms 4-Me-AET acts primarily as an entactogen/releaser.
[1] Significant HTR suggests 5-HT

agonist activity (hallucinogenic potential).[1]

Data Visualization
Mechanistic Pathway: Monoamine Release vs. Agonism

The following diagram illustrates the divergent signaling pathways between the Releaser
(AET/4-Me-AET) and a standard Agonist, highlighting where the 4-Methyl substitution might
bridge the gap.
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Caption: Mechanism of Action for

-alkyltryptamines. 4-Me-AET primarily drives SERT reversal (Release) but may exhibit
incidental 5-HT

affinity due to the 4-methyl group.[1]

Comparative Data Summary

4-Methyl-
AR -Ethyltryptamine (AET) )
-ethyltryptamine
Molecular Weight 188.27 g/mol 202.30 g/mol
Lipophilicity (cLogP) ~2.3 ~2.8 (Predicted Higher)
SERT Affinity (Ki) Moderate (Releaser) High (Predicted)
S-HT _ < 5,000 nM (Possible Weak
> 10,000 nM (Inactive) o
Affinity (Ki) Affinity)
Duration of Action 4 — 6 Hours 5 — 8 Hours (Estimated)
Regulatory Status Schedule | (US) Unscheduled / Analogue Act
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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